Cas no 1353985-18-8 (N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride)

• Product Name: N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• CAS No: 1353985-18-8
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• MDL: MFCD21098706
• CID: 2091530
• PubChem ID: 66569865
• Update Time: 2025-05-19

N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• 4-N-[(2-chlorophenyl)methyl]cyclohexane-1,4-diamine,hydrochloride
• N-(2-Chloro-benzyl)-cyclohexane-1,4-diamine hydrochloride
• AKOS024464032
• SB81378
• G70525
• N1-[(2-CHLOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE HYDROCHLORIDE
• 4-N-[(2-chlorophenyl)methyl]cyclohexane-1,4-diamine;hydrochloride
• N1-(2-Chlorobenzyl)cyclohexane-1,4-diaminehydrochloride
• N1-(2-Chloro-benzyl)-cyclohexane-1,4-diamine hydrochloride
• 1353985-18-8
• DB-308491

• MDL： MFCD21098706
• Inchi： 1S/C13H19ClN2.ClH/c14-13-4-2-1-3-10(13)9-16-12-7-5-11(15)6-8-12;/h1-4,11-12,16H,5-9,15H2;1H
• InChI Key： CSWXOEJCEOWPFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC1CCC(CC1)N.Cl

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride

Professional Introduction to N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride (CAS No. 1353985-18-8)

N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1353985-18-8, this compound represents a unique molecular structure that has been explored for its potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular framework of N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride consists of a cyclohexane core substituted with two amine groups at the 1 and 4 positions, further modified by a 2-chlorobenzyl group at the N1 position. This structural configuration imparts distinct chemical properties that make it suitable for various biochemical interactions. The presence of both primary amine functionalities allows for potential modifications through condensation reactions, while the chlorobenzyl moiety introduces a lipophilic character that may influence membrane permeability and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological properties of diamine derivatives, particularly those incorporating halogenated aromatic groups. Studies have indicated that such compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific structure of N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride positions it as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of the cyclohexane ring and the chlorobenzyl group creates a molecule that can potentially disrupt or modulate enzyme activity and receptor binding. For instance, preliminary computational studies suggest that it may interfere with the function of certain kinases, which are critical targets in cancer therapy. Additionally, the amine groups could serve as attachment points for further functionalization, allowing researchers to tailor the compound’s properties for specific therapeutic needs.

The hydrochloride form of this compound enhances its pharmacokinetic profile by improving solubility in aqueous solutions. This property is particularly important for drug formulations intended for oral or intravenous administration. Enhanced solubility often correlates with better absorption and distribution within the body, which can lead to more effective therapeutic outcomes. Furthermore, the stability provided by the hydrochloride salt ensures that the compound remains viable during storage and transportation, reducing degradation and maintaining efficacy.

Recent advancements in drug discovery methodologies have emphasized the importance of structure-activity relationship (SAR) studies to optimize lead compounds. In this context, N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride serves as an excellent starting point for such investigations. By systematically modifying different parts of its molecular structure, researchers can gain insights into which functional groups contribute most significantly to its biological activity. This approach not only accelerates the development of new drugs but also provides valuable data on molecular interactions at a mechanistic level.

The synthesis of N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps typically include halogenation of benzyl precursors, cyclohexane ring formation through catalytic hydrogenation or other methods, and subsequent functionalization with amine groups. Each step must be carefully optimized to minimize side reactions and impurities, which could affect downstream applications.

Evaluation of this compound’s biological activity often involves in vitro assays that measure its interaction with specific enzymes or receptors. For example, assays targeting kinases or other enzymes involved in cell signaling pathways can provide initial evidence of its potential therapeutic value. Additionally, animal models are used to assess its efficacy and safety profile before human clinical trials can be considered. These preclinical studies are crucial for determining whether a compound is worthy of further development into a viable drug candidate.

The growing interest in diamine derivatives like N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride is also driven by their versatility in medicinal chemistry. The ability to modify their structure allows for fine-tuning of pharmacological properties such as potency, selectivity, and pharmacokinetics. This flexibility makes them attractive for addressing complex diseases that require targeted interventions. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an increasingly important role in modern medicine.

In conclusion, N1-(2-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride (CAS No. 1353985-18-8) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique molecular structure offers opportunities for diverse biological applications, particularly in areas such as oncology and anti-inflammatory therapy. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound is poised to contribute valuable insights into developing new therapeutic strategies.